Cas no 897-06-3 (Androsta-1,4-diene-3,17-dione)

• Product name: Androsta-1,4-diene-3,17-dione
• CAS No: 897-06-3
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• CID: 40203
• PubChem ID: 24891245

Androsta-1,4-diene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-3,17-dione
• Androstadienedione
• 1,4-Androstadien-3,17-dione
• 1,4-Androstadiene-3,17-dione
• 1,4-Androstadiendione
• Boldione
• D(+)-Phenylalaninol
• (+)-ANDROSTA-1,4-DIENE-3,17-DIONE
• 1,4-ANDROSTADIEN-3,17-DIENE
• 1,4-ANDROSTADIENEDIONE
• 1,4-ANDROSTDIENE-3,17-DIONE
• 10,13-DIMETHYL-7,8,9,11,12,14,15,16-OCTAHYDRO-6H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIONE
• 1-DEHYDR
• 3-CHLORO-2-HYDROXYPROPANESULFONIC ACID SODIUM SALT HEMIHYDRATE
• ANDROSTADIENDIONE
• ANDROSTADIENDIONE (ADD)
• ANDROSTANE-1,4-DIENE-3,17-DIONE
• Androstenedione-3,17-Dione
• 1-Dehydroandrostenedione
• LUJVUUWNAPIQQI-QAGGRKNESA-N
• 2166Q8568W
• ANB
• ANDROSTENEDONE
• Testosterone EP Impur
• Androsta-1,4-dien-3,17-dione
• BDION
• Boldienone
• NSC 49080
• Δ1,4-Androstadiene-3,17-dione
• CCG-52094
• AC-16146
• SCHEMBL3758714
• Androsta-1,17-dione
• BDBM9954
• Androstane-1,17-dione
• NSC-49080
• .DELTA.1,17-dione
• Androstra-1,17-dione
• AKOS015962216
• SR-01000641347
• NS00008175
• NSC49080
• 1,4-Androsten-3,17-dione
• CHEMBL8512
• 2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadeca-3,6-diene-5,14-dione
• SR-01000641347-2
• CHEBI:182567
• SR-01000641347-1
• Androstane-1,4-diene-3, 17-dione
• CHEMBL1078534
• Q4939115
• Androstra-1,4-diene-3,17-dione
• .DELTA.1,4-Androstadiene-3,17-dione
• Androst-1,4-dien-3,17-dione, 7
• EINECS 212-977-2
• VS-12222
• J38.935H
• (1S,2R,10R,11S,15S)-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-diene-5,14-dione
• (3aS,3bR,9aR,9bS,11aS)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-dione
• 10,13-Dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
• Androsta-1,4-diene-3,17-dione (Androstadienedione)
• Androsta-1,4-diene-3, 17-dione
• Boldione (1.0mg/ml in Acetonitrile)
• AKOS005622723
• MFCD00003614
• 1h62
• SCHEMBL134061
• (8R,10R,13S)-10,13-Dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
• (8alpha,14beta)-androsta-1,4-diene-3,17-dione
• DB07373
• BCP28281
• 897-06-3
• DTXSID00862463
• CHEBI:40799
• A0856
• W-100363
• EC 212-977-2
• SMR000112159
• UNII-2166Q8568W
• EXEMESTANE IMPURITY D [EP IMPURITY]
• BDBM91718
• MLS002207247
• (8R,9S,10R,13S,14S)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
• A843288
• TESTOSTERONE IMPURITY G [EP IMPURITY]
• C20144
• BBL033692
• STK801872

• MDL： 24891245
• Inchi： 1S/C19H24O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h7,9,11,14-16H,3-6,8,10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• InChI Key： LUJVUUWNAPIQQI-QAGGRKNESA-N
• SMILES： C[C@]12C=CC(=O)C=C1CC[C@H]1[C@@H]3CCC(=O)[C@]3(CC[C@H]21)C

Computed Properties

• Exact Mass: 284.17800
• Monoisotopic Mass: 284.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 3
• Surface Charge: 0
• Tautomer Count: 6

Experimental Properties

• Color/Form: Powder
• Density: 1.14
• Melting Point: 138-139 °C(lit.)
• Boiling Point: 434.2 oC at 760 mmHg
• Flash Point: 162.1 oC
• Refractive Index: 1.568
• PSA: 34.14000
• LogP: 3.86340
• Solubility: Stable at room temperature \ soluble in organic solvents \ insoluble in water

Androsta-1,4-diene-3,17-dione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• RTECS：BV7988000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Store at recommended temperature

Androsta-1,4-diene-3,17-dione Customs Data

• HS CODE：29372900
• Customs Data：

  China Customs Code:

  29372900

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on Androsta-1,4-diene-3,17-dione

Androsta-1,4-diene-3,17-dione (CAS No. 897-06-3): A Comprehensive Overview of Its Properties and Applications

Androsta-1,4-diene-3,17-dione, commonly referred to by its CAS number 897-06-3, is a steroidal compound that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and performance enhancement. This compound serves as a key intermediate in the synthesis of various steroids and hormones, making it a subject of interest for researchers and industry professionals alike. Its unique molecular structure, characterized by a 1,4-diene configuration, plays a pivotal role in its reactivity and biological activity.

In recent years, the demand for Androsta-1,4-diene-3,17-dione has surged due to its applications in the development of performance-enhancing supplements and therapeutic agents. Users often search for terms like "Androsta-1,4-diene-3,17-dione benefits", "CAS 897-06-3 uses", and "steroid intermediates", reflecting the growing curiosity about its potential. The compound's ability to modulate hormonal pathways has made it a focal point in discussions about natural hormone optimization and metabolic health.

From a chemical perspective, Androsta-1,4-diene-3,17-dione exhibits remarkable stability and solubility properties, which are critical for its industrial and laboratory applications. Its molecular formula C19H24O2 and molecular weight 284.39 g/mol are often cited in technical literature. Researchers frequently explore its synthesis pathways, including microbial biotransformation and chemical modification, to improve yield and purity. These advancements align with the broader trend of green chemistry and sustainable production methods.

The compound's role in steroidogenesis has also sparked interest in its potential therapeutic applications. For instance, it is studied for its implications in hormone replacement therapy (HRT) and anti-aging research. Online queries such as "Androsta-1,4-diene-3,17-dione side effects" and "steroid precursor safety" highlight the public's concern about its safe usage. While the compound is generally regarded as safe when handled properly, adherence to good laboratory practices (GLP) and regulatory guidelines is essential.

In the fitness and bodybuilding communities, Androsta-1,4-diene-3,17-dione is often discussed as a natural alternative to synthetic anabolic steroids. Searches for "natural muscle growth supplements" and "legal steroid alternatives" frequently lead to discussions about this compound. Its purported ability to support lean muscle mass and athletic performance has made it a popular topic in forums and health blogs. However, it is crucial to note that scientific evidence supporting these claims is still evolving.

The industrial applications of Androsta-1,4-diene-3,17-dione extend beyond human health. It is also utilized in veterinary medicine and agricultural biotechnology. For example, its derivatives are explored for their potential to enhance livestock growth and crop resilience. This versatility underscores the compound's importance in addressing global challenges such as food security and sustainable agriculture.

From a regulatory standpoint, Androsta-1,4-diene-3,17-dione is subject to varying classifications depending on the region. Users often inquire about "CAS 897-06-3 legal status" and "steroid intermediate regulations", emphasizing the need for clear guidelines. Manufacturers and distributors must comply with international standards such as those set by the World Health Organization (WHO) and Food and Drug Administration (FDA) to ensure safe and legal trade.

In conclusion, Androsta-1,4-diene-3,17-dione (CAS No. 897-06-3) is a multifaceted compound with wide-ranging applications in science, medicine, and industry. Its relevance to contemporary topics like hormonal health, sustainable production, and performance enhancement ensures its continued prominence in research and public discourse. As interest in natural and synthetic steroid intermediates grows, this compound will likely remain a key player in advancing both scientific knowledge and practical solutions.